Cas no 1807156-46-2 (3-(Difluoromethyl)-6-fluoro-4-nitropyridine-2-acetonitrile)

• Product Name: 3-(Difluoromethyl)-6-fluoro-4-nitropyridine-2-acetonitrile
• CAS No: 1807156-46-2
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4883587
• Update Time: 2025-05-23

3-(Difluoromethyl)-6-fluoro-4-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-fluoro-4-nitropyridine-2-acetonitrile

• Inchi： 1S/C8H4F3N3O2/c9-6-3-5(14(15)16)7(8(10)11)4(13-6)1-2-12/h3,8H,1H2
• InChI Key： AGKKZZODVIWMIS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(N=C1CC#N)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 3-(Difluoromethyl)-6-fluoro-4-nitropyridine-2-acetonitrile

3-(Difluoromethyl)-6-fluoro-4-nitropyridine-2-acetonitrile: A Comprehensive Overview

3-(Difluoromethyl)-6-fluoro-4-nitropyridine-2-acetonitrile, with the CAS number 1807156-46-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, a fluoro group, and a nitro group, along with an acetonitrile moiety. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

The synthesis of 3-(Difluoromethyl)-6-fluoro-4-nitropyridine-2-acetonitrile involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and fluorinations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for research and industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The presence of electron-withdrawing groups like the nitro and acetonitrile moieties enhances the molecule's ability to participate in conjugation, which is crucial for applications in optoelectronics. Recent studies have demonstrated that derivatives of this compound can be used to fabricate high-performance organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to tune the electronic properties through subtle structural modifications further underscores its versatility.

In the realm of medicinal chemistry, 3-(Difluoromethyl)-6-fluoro-4-nitropyridine-2-acetonitrile has shown potential as a lead compound for drug discovery. Its structure provides multiple sites for functionalization, allowing researchers to explore its interactions with various biological targets. For example, recent research has highlighted its ability to inhibit certain kinase enzymes, which are implicated in cancer progression. This finding has opened new avenues for developing targeted therapies with enhanced efficacy and reduced side effects.

The stability and reactivity of this compound are also areas of active investigation. Studies have shown that the fluorinated substituents not only enhance the molecule's stability but also influence its reactivity in different chemical environments. This dual functionality makes it an attractive candidate for use in catalytic processes and as an intermediate in complex organic syntheses.

From an environmental perspective, understanding the fate and transport of 3-(Difluoromethyl)-6-fluoro-4-nitropyridine-2-acetonitrile in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent eco-toxicological studies have provided insights into its biodegradation pathways and bioaccumulation potential, which are essential for regulatory assessments and risk management strategies.

In conclusion, 3-(Difluoromethyl)-6-fluoro-4-nitropyridine-2-acetonitrile stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines. As research continues to uncover new facets of its properties and functionalities, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.